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Compound of Interest

Compound Name: 2-Octynoic acid

Cat. No.: B1221367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 2-octynoic acid, a compound of interest in

various scientific and commercial applications, including its use in perfumes, lipsticks, and food

flavorings.[1][2] It is classified as an acetylenic fatty acid.[1][2]

Physicochemical Properties
The fundamental molecular attributes of 2-octynoic acid are summarized below. These values

are critical for experimental design, analytical characterization, and computational modeling.

Property Value Source

Molecular Formula C₈H₁₂O₂ [1][2][3][4]

Molecular Weight 140.18 g/mol [1]

Alternate Molecular Weight 140.1797 g/mol [3]

Alternate Molecular Weight 140.182 g/mol [4]

Alternate Molecular Weight 140.17968 g/mol [2]

CAS Registry Number 5663-96-7 [1][3]
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Further identification and structural details are provided to ensure accurate sourcing and

handling of the compound.

Identifier Value

IUPAC Name oct-2-ynoic acid

Synonyms 2-Octyn-1-oic acid, Pentylpropiolic acid

InChI
InChI=1S/C8H12O2/c1-2-3-4-5-6-7-8(9)10/h2-

5H2,1H3,(H,9,10)

InChIKey BQDKCWCMDBMLEH-UHFFFAOYSA-N

Logical Relationship Diagram
The following diagram illustrates the relationship between the common name of the compound

and its fundamental chemical properties.
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Core Properties of 2-Octynoic Acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Octynoic-acid
https://wap.guidechem.com/encyclopedia/2-octynoic-acid-dic13733.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=5663-96-7
https://www.chemsynthesis.com/base/chemical-structure-27781.html
https://www.benchchem.com/product/b1221367#2-octynoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1221367#2-octynoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1221367#2-octynoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1221367#2-octynoic-acid-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221367?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

